Cas no 902298-96-8 (6-fluoro-1-(2-fluorophenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one)

• Product Name: 6-fluoro-1-(2-fluorophenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
• CAS No: 902298-96-8
• MF: C₂₃H₁₇F₂NO₃S
• MW: 425.447791814804
• CID: 6171036
• PubChem ID: 20874587
• Update Time: 2025-06-08

6-fluoro-1-(2-fluorophenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1-(2-fluorophenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
• AKOS001838416
• 6-fluoro-1-[(2-fluorophenyl)methyl]-3-(4-methylphenyl)sulfonylquinolin-4-one
• 6-fluoro-1-[(2-fluorophenyl)methyl]-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
• 902298-96-8
• F3407-2168
• 6-fluoro-1-(2-fluorobenzyl)-3-tosylquinolin-4(1H)-one

• Inchi： 1S/C23H17F2NO3S/c1-15-6-9-18(10-7-15)30(28,29)22-14-26(13-16-4-2-3-5-20(16)25)21-11-8-17(24)12-19(21)23(22)27/h2-12,14H,13H2,1H3
• InChI Key： BBHXSSYWVAHOKA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C(C2C=C(C=CC=2N(C=1)CC1C=CC=CC=1F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 425.08972090g/mol
• Monoisotopic Mass: 425.08972090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 62.8Ų

Additional information on 6-fluoro-1-(2-fluorophenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one

Professional Introduction to Compound with CAS No. 902298-96-8 and Product Name: 6-fluoro-1-(2-fluorophenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one

The compound identified by the CAS number 902298-96-8 and the product name 6-fluoro-1-(2-fluorophenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the quinolinone class, has garnered considerable attention due to its unique structural features and promising biological activities. The presence of multiple fluorine atoms and a sulfonamide group enhances its pharmacological potential, making it a valuable candidate for further research and development.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. In the case of 6-fluoro-1-(2-fluorophenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one, the dual fluorination at the 6-position and 2-position of the phenyl ring contributes to its enhanced lipophilicity and improved interaction with biological targets. This has been particularly observed in studies involving enzyme inhibition and receptor binding assays.

The sulfonamide moiety at the 3-position of the quinolinone core further enhances the compound's bioactivity. Sulfonamides are well-known for their ability to modulate various biological processes, including enzyme inhibition and receptor antagonism. The specific arrangement of the sulfonamide group in 6-fluoro-1-(2-fluorophenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one allows for optimal interactions with target proteins, making it a potent candidate for therapeutic applications. Preliminary research suggests that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are crucial in regulating cellular processes such as proliferation and differentiation.

One of the most compelling aspects of this compound is its potential in oncology research. Quinolinone derivatives have long been recognized for their anticancer properties, and the modifications introduced in 6-fluoro-1-(2-fluorophenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one are designed to enhance its efficacy against various cancer cell lines. Studies have demonstrated that this compound can induce apoptosis in cancer cells by interfering with critical signaling pathways. The fluorine atoms play a pivotal role in stabilizing the molecule's conformation, thereby improving its binding affinity to target enzymes involved in cancer progression.

In addition to its oncological potential, 6-fluoro-1-(2-fluorophenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties. The sulfonamide group is known to interact with inflammatory mediators, potentially reducing inflammation by modulating cytokine production and release. This makes the compound a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 6-fluoro-1-(2-fluorophenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of fluorine atoms necessitates specialized synthetic techniques to achieve regioselectivity and minimize side reactions. Advanced methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently.

Evaluation of the compound's pharmacokinetic properties is essential before it can be considered for clinical use. Studies have focused on assessing its solubility, stability, and metabolic profile. The presence of fluorine atoms influences these properties significantly, often enhancing lipophilicity while maintaining good water solubility. This balance is crucial for achieving optimal pharmacokinetic behavior, ensuring that the compound reaches its target site effectively and remains active for an appropriate duration.

The safety profile of 6-fluoro-1-(2-fluorophenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one is another critical aspect that has been thoroughly investigated. Preclinical studies have been conducted to assess potential toxicity endpoints, including acute toxicity tests and chronic exposure studies. These evaluations aim to identify any adverse effects associated with prolonged use and to determine safe dosage ranges. The results from these studies will be instrumental in guiding future clinical trials and ensuring patient safety.

In conclusion,6-fluoro-1-(2-fluorophenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in oncology and anti-inflammatory therapies make it a highly valuable compound for further research and development. As our understanding of fluorinated heterocycles continues to grow,902298-96-8 will undoubtedly play a crucial role in shaping the future of drug discovery and development.